Cas no 30560-29-3 (Phosphoramidothioicacid, (1-oxohexyl)-, O,S-dimethyl ester (9CI))

• Product Name: Phosphoramidothioicacid, (1-oxohexyl)-, O,S-dimethyl ester (9CI)
• CAS No: 30560-29-3
• MF: C₈H₁₈NO₃PS
• MW: 239.272181987762
• CID: 305665
• PubChem ID: 207727
• Update Time: 2025-04-19

Phosphoramidothioicacid, (1-oxohexyl)-, O,S-dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoramidothioicacid, (1-oxohexyl)-, O,S-dimethyl ester (9CI)
• N-[methoxy(methylsulfanyl)phosphoryl]hexanamide
• BRN 2257762
• N-[Methoxy(methylsulfanyl)phosphoryl]hexanimidic acid
• DTXSID20952855
• (1-Oxohexyl)phosphoramidothioic acid O,S-dimethyl ester
• Phosphoramidothioic acid, hexanoyl-, O,S-dimethyl ester
• 30560-29-3
• Phosphoramidothioic acid, (1-oxohexyl)-, O,S-dimethyl ester

• Inchi： 1S/C8H18NO3PS/c1-4-5-6-7-8(10)9-13(11,12-2)14-3/h4-7H2,1-3H3,(H,9,10,11)
• InChI Key： HKLZEKPTKPZRQB-UHFFFAOYSA-N
• SMILES： S(C)P(NC(CCCCC)=O)(=O)OC

Computed Properties

• Exact Mass: 239.07464
• Monoisotopic Mass: 239.07450161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 55.4